Cas no 440332-57-0 (3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one)
3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one
- 3-(4-(4-phenylpiperazine-1-carbonyl)phenyl)benzo[d][1,2,3]triazin-4(3H)-one
- 440332-57-0
- 3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-1,2,3-benzotriazin-4-one
- SR-01000565298-1
- F0916-6926
- Oprea1_242495
- AKOS026700017
- 3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one
- SR-01000565298
-
- Inchi: 1S/C24H21N5O2/c30-23(28-16-14-27(15-17-28)19-6-2-1-3-7-19)18-10-12-20(13-11-18)29-24(31)21-8-4-5-9-22(21)25-26-29/h1-13H,14-17H2
- InChI Key: BFQMITWKZPODBG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N1C(C2C=CC=CC=2N=N1)=O)N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 411.16952493g/mol
- Monoisotopic Mass: 411.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 68.6Ų
3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0916-6926-2μmol |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-5μmol |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 5μl |
$63.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-10μmol |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 10μl |
$69.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-1mg |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 1mg |
$54.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-2mg |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 2mg |
$59.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-3mg |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 3mg |
$63.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-4mg |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 4mg |
$66.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-5mg |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 5mg |
$69.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-10mg |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 10mg |
$79.0 | 2023-05-18 | |
| Life Chemicals | F0916-6926-15mg |
3-[4-(4-phenylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one |
440332-57-0 | 90%+ | 15mg |
$89.0 | 2023-05-18 |
3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one
Introduction to 3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one and Its Significance in Modern Chemical Research
The compound with the CAS number 440332-57-0, identified as 3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various therapeutic areas. The presence of a 4-phenylpiperazine moiety and a benzotriazinone core suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The benzotriazinone scaffold, in particular, has been explored for its role in modulating biological pathways. Studies have demonstrated that derivatives of this class can exhibit significant interactions with target proteins, making them valuable candidates for further investigation. The incorporation of a 4-phenylpiperazine group into the molecular structure introduces additional complexity, which may enhance binding affinity and selectivity. This dual functionality makes the compound a promising candidate for developing novel therapeutic agents.
In the context of contemporary research, the synthesis and characterization of 3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one have been subjects of considerable interest. Researchers have been employing state-of-the-art synthetic methodologies to optimize the production process while maintaining high purity standards. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like column chromatography and recrystallization, have been instrumental in achieving the desired product quality. These efforts are crucial for ensuring that subsequent biological evaluations are conducted on materials of the highest integrity.
The biological activity of this compound has been a focal point of numerous investigations. Preliminary studies suggest that it may possess properties relevant to neurological and cardiovascular disorders. The 4-phenylpiperazine moiety, known for its role in modulating neurotransmitter systems, could potentially influence pathways associated with cognitive function and mood regulation. Meanwhile, the benzotriazinone core may contribute to anti-inflammatory and antioxidant effects. These combined attributes make the compound an attractive candidate for further exploration in preclinical models.
One of the most compelling aspects of this research is the integration of computational chemistry into the discovery process. Molecular modeling techniques have been employed to predict how 3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one interacts with biological targets at the molecular level. These simulations have provided valuable insights into binding affinities and possible mechanisms of action. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery pipeline and increase the likelihood of identifying lead compounds with high therapeutic potential.
The synthesis and characterization of this compound also underscore the importance of interdisciplinary collaboration in modern chemical research. Chemists work in tandem with biologists and pharmacologists to ensure that synthetic products meet the stringent requirements for biological testing. This collaborative approach is essential for translating laboratory findings into tangible therapeutic benefits. The rigorous evaluation processes involved in this research not only validate the compound's potential but also contribute to the broader understanding of heterocyclic chemistry and its applications.
As research progresses, it is anticipated that additional derivatives of 3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one will be explored to further refine its pharmacological profile. By systematically modifying key structural elements while maintaining core functionalities, researchers can optimize efficacy and minimize side effects. This iterative process is central to drug development and relies heavily on both experimental data and theoretical predictions.
The significance of this compound extends beyond its immediate applications in pharmaceuticals. It serves as a model system for studying complex molecular interactions and provides insights into broader chemical principles. The findings from these studies can inform future research directions and inspire new methodologies in synthetic chemistry and drug design. In this way, CAS number 440332-57-0 not only represents a specific chemical entity but also embodies the ongoing pursuit of innovation in chemical biology.
440332-57-0 (3-4-(4-phenylpiperazine-1-carbonyl)phenyl-3,4-dihydro-1,2,3-benzotriazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)